N-(2-Hydroxyethyl)-N-methyl-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide
• InChI: InChI=1S/C17H26N2O3/c1-13(2)10-19-11-15(19)12-22-16-6-4-5-14(9-16)17(21)18(3)7-8-20/h4-6,9,13,15,20H,7-8,10-12H2,1-3H3
• InChI Key: REQUDYRUYNLLEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC1COC2=CC=CC(=C2)C(=O)N(C)CCO
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aziridine ring and the benzamide group would be key features. The aziridine ring is known for its reactivity due to ring strain, while the benzamide group could participate in various chemical reactions.

Chemical Reactions Analysis

The aziridine ring is highly reactive and can undergo ring-opening reactions. The benzamide group can participate in various reactions involving the carbonyl group or the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar amide group could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “N-(2-Hydroxyethyl)-N-methyl-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]benzamide” would require appropriate safety measures. The compound’s specific safety profile would depend on factors like its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given its complex structure, it might be of interest in fields like medicinal chemistry or materials science.